Cas no 1705199-15-0 (N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide)

• Product Name: N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide
• CAS No: 1705199-15-0
• MF: C₁₉H₂₈N₂O₂S
• MW: 348.502823829651
• CID: 5964872
• PubChem ID: 90616108
• Update Time: 2025-10-21

N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide
• (1R,5S)-N-(4-butoxyphenyl)-3-(methylthio)-8-azabicyclo[3.2.1]octane-8-carboxamide
• N-(4-butoxyphenyl)-3-methylsulfanyl-8-azabicyclo[3.2.1]octane-8-carboxamide
• AKOS025089520
• N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• 1705199-15-0
• F6441-5686

• Inchi： 1S/C19H28N2O2S/c1-3-4-11-23-17-9-5-14(6-10-17)20-19(22)21-15-7-8-16(21)13-18(12-15)24-2/h5-6,9-10,15-16,18H,3-4,7-8,11-13H2,1-2H3,(H,20,22)
• InChI Key： VWTQUBQXSBCRHI-UHFFFAOYSA-N
• SMILES： S(C)C1CC2CCC(C1)N2C(NC1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Exact Mass: 348.18714931g/mol
• Monoisotopic Mass: 348.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide

Research Brief on N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS: 1705199-15-0)

N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS: 1705199-15-0) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic carboxamide derivative exhibits unique structural features, including a sulfur-containing methylthio group and a butoxyphenyl moiety, which contribute to its potential pharmacological activities. Recent studies have focused on its synthesis, characterization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and pain management.

The synthesis of N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide involves a multi-step process that includes the formation of the 8-azabicyclo[3.2.1]octane scaffold, followed by the introduction of the methylsulfanyl and butoxyphenyl groups. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Recent publications highlight the optimization of synthetic routes to improve yield and scalability, which is crucial for further preclinical and clinical development.

Pharmacological studies have revealed that this compound exhibits high affinity for specific receptor targets in the CNS, including sigma receptors and opioid receptors. Preliminary in vitro and in vivo data suggest that it may possess analgesic and neuroprotective properties. For instance, in rodent models of neuropathic pain, the compound demonstrated significant efficacy in reducing pain responses without the adverse effects commonly associated with traditional opioid therapies. These findings position it as a promising candidate for the development of non-addictive pain therapeutics.

In addition to its potential applications in pain management, N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide has also been investigated for its role in modulating neurodegenerative pathways. Recent research indicates that the compound may influence the aggregation of pathological proteins, such as amyloid-beta and tau, which are implicated in Alzheimer's disease. These effects are thought to be mediated through its interaction with sigma-1 receptors, which play a key role in cellular stress responses and neuroprotection.

Despite these promising findings, several challenges remain in the development of this compound. Pharmacokinetic studies have shown that it has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Additionally, comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this research into therapeutic applications.

In conclusion, N-(4-butoxyphenyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide represents a promising avenue for drug discovery, particularly in the areas of pain management and neurodegenerative diseases. Its unique chemical structure and multifaceted pharmacological activities underscore its potential as a lead compound for further development. Continued research efforts will be essential to fully elucidate its mechanisms of action and optimize its therapeutic efficacy.